Cas no 1989638-05-2 (rac-(1R,5R,6R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.1.0hexane-6-carboxylic acid, endo)
Technical Introduction:
rac-(1R,5R,6R)-2-(tert-butoxy)carbonyl-2-azabicyclo[3.1.0]hexane-6-carboxylic acid (endo) is a bicyclic compound featuring a rigid azabicyclo[3.1.0]hexane scaffold with a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality. The endo configuration ensures structural stability and stereochemical precision, making it valuable for synthetic applications in medicinal chemistry and peptide research. The Boc group enhances solubility and facilitates selective deprotection under mild conditions, while the carboxylic acid moiety allows for further derivatization. This compound is particularly useful as a chiral building block for the synthesis of constrained analogs or bioactive molecules, offering controlled reactivity and compatibility with standard coupling protocols. Its well-defined stereochemistry supports reproducible outcomes in complex syntheses.
1989638-05-2 structure
Product Name:rac-(1R,5R,6R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.1.0hexane-6-carboxylic acid, endo
CAS No:1989638-05-2
MF:C11H17NO4
MW:227.2569835186
CID:4632836
PubChem ID:122164351
Update Time:2025-11-02
rac-(1R,5R,6R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.1.0hexane-6-carboxylic acid, endo Chemical and Physical Properties
Names and Identifiers
-
- rac-(1r,5r,6r)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid
- rac-(1R,5R,6R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.1.0hexane-6-carboxylic acid, endo
-
- Inchi: 1S/C11H17NO4/c1-11(2,3)16-10(15)12-5-4-6-7(8(6)12)9(13)14/h6-8H,4-5H2,1-3H3,(H,13,14)/t6-,7-,8-/m1/s1
- InChI Key: YYPAAJPKVQFPKB-BWZBUEFSSA-N
- SMILES: [C@@]12([H])[C@@]([H])([C@H]1C(O)=O)CCN2C(OC(C)(C)C)=O
rac-(1R,5R,6R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.1.0hexane-6-carboxylic acid, endo Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM470961-1g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid |
1989638-05-2 | 95%+ | 1g |
$2562 | 2023-03-24 | |
| Enamine | EN300-305209-0.05g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid, endo |
1989638-05-2 | 95% | 0.05g |
$600.0 | 2023-09-05 | |
| Enamine | EN300-305209-0.1g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid, endo |
1989638-05-2 | 95% | 0.1g |
$783.0 | 2023-09-05 | |
| Enamine | EN300-305209-0.25g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid, endo |
1989638-05-2 | 95% | 0.25g |
$1118.0 | 2023-09-05 | |
| Enamine | EN300-305209-0.5g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid, endo |
1989638-05-2 | 95% | 0.5g |
$1760.0 | 2023-09-05 | |
| Enamine | EN300-305209-1.0g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid, endo |
1989638-05-2 | 95% | 1g |
$2257.0 | 2023-05-30 | |
| Enamine | EN300-305209-2.5g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid, endo |
1989638-05-2 | 95% | 2.5g |
$4424.0 | 2023-09-05 | |
| Enamine | EN300-305209-5.0g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid, endo |
1989638-05-2 | 95% | 5g |
$6545.0 | 2023-05-30 | |
| Enamine | EN300-305209-10.0g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid, endo |
1989638-05-2 | 95% | 10g |
$9704.0 | 2023-05-30 | |
| Enamine | EN300-305209-1g |
rac-(1R,5R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid, endo |
1989638-05-2 | 95% | 1g |
$2257.0 | 2023-09-05 |
rac-(1R,5R,6R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.1.0hexane-6-carboxylic acid, endo Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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